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The halogenation of alkynes with Bromine (Br₂) is a classic electrophilic addition reaction. Understanding

its mechanism is crucial for predicting the outcomes when working with different isomers [1].

The reaction typically proceeds through the key steps outlined below. This diagram shows the general

pathway for a terminal alkyne, but the specific isomeric structure of your hexyne starting material will

determine the final dibromide product.
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For your research, it's critical to note the following aspects that would directly influence a comparison

between isomers:

Stereoselectivity: The reaction of an internal alkyne (like 2-hexyne or 3-hexyne) with one
equivalent of Br₂ predominantly yields the trans-dihaloalkene (anti-addition product) [1].

Reactivity Differences: Alkynes react much more slowly with Br₂ than alkenes, by factors of 1,000 to
100,000, because their pi-bonds hold electrons more tightly and form a more strained bridged

intermediate [1].
Further Addition: Adding a second equivalent of Br₂ leads to the formation of a tetrahaloalkane
[1].

Example Experimental Protocol

The following table summarizes a general, scalable protocol for the dibromination of alkynes, adapted from

a synthesis reference [2].

Parameter Description

Reaction
Type

Electrophilic Addition

Key Reagent 1,3-Dibromo-5,5-dimethylhydantoin (DBDMH) as a stable bromine source [2].

Catalyst An organocatalytic thiourea can be used for stereospecific dibromination [2].

Conditions Reaction proceeds at room temperature without an external oxidant [2].

Work-up Standard aqueous work-up (e.g., quenching with sodium thiosulfate, extraction with
dichloromethane, purification by chromatography).

Outcome Provides 1,2-dibrominated products in good to excellent yields with high
diastereoselectivity [2].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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